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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel or specialized compounds like 2-Ketodoxapram-
d5. This document provides crucial procedural guidance for the safe handling, use, and

disposal of this compound, based on available safety information for its parent compound,

Doxapram, and general best practices for potent and deuterated substances.

Compound Overview: 2-Ketodoxapram-d5 is a deuterated analog of 2-Ketodoxapram, a

metabolite of the respiratory stimulant Doxapram.[1][2][3] It is primarily used as an internal

standard in analytical and pharmacokinetic research.[1] While a specific Safety Data Sheet

(SDS) for 2-Ketodoxapram-d5 is not readily available, the parent compound, Doxapram

hydrochloride hydrate, is classified as toxic if swallowed. Therefore, it is prudent to handle 2-
Ketodoxapram-d5 with a high degree of caution.

Personal Protective Equipment (PPE)
The proper selection and use of PPE is the first line of defense against exposure to hazardous

chemicals.[4][5] Based on the potential hazards, the following PPE is recommended when

handling 2-Ketodoxapram-d5.
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PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always use two

pairs of gloves ("double-

gloving").[6]

Eye and Face Protection Safety goggles and face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in addition to goggles

when there is a risk of

splashes.[4][7][8]

Body Protection Disposable gown or lab coat

A long-sleeved, disposable

gown made of a low-

permeability fabric is required.

[5][8]

Respiratory Protection Respirator

A fit-tested N95 respirator or

higher is recommended,

especially when handling the

powder form or if an aerosol

risk is present.[8]

Foot Protection
Closed-toe shoes and shoe

covers

Non-slip, closed-toe shoes are

mandatory. Disposable shoe

covers should be worn to

prevent the spread of

contamination.[8]

Operational Plan for Handling 2-Ketodoxapram-d5
A systematic approach is essential to minimize the risk of exposure and contamination. The

following step-by-step workflow should be followed in a designated and properly ventilated

area, such as a chemical fume hood or a biological safety cabinet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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